molecular formula C15H15NO4S B5711548 methyl 3-(anilinosulfonyl)-4-methylbenzoate

methyl 3-(anilinosulfonyl)-4-methylbenzoate

Cat. No. B5711548
M. Wt: 305.4 g/mol
InChI Key: PWQZIXKUUAEEBL-UHFFFAOYSA-N
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Description

Methyl 3-(anilinosulfonyl)-4-methylbenzoate, also known as MAMB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MAMB is a member of the benzoate ester family and is widely used in the synthesis of other chemical compounds.

Scientific Research Applications

Methyl 3-(anilinosulfonyl)-4-methylbenzoate has been extensively studied for its potential applications in various fields such as medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, this compound has been shown to have potent anticancer activity against various cancer cell lines. It works by inhibiting the activity of the enzyme carbonic anhydrase IX, which is overexpressed in many cancer cells. In material science, this compound has been used as a building block for the synthesis of various organic materials such as polymers and dendrimers. In organic synthesis, this compound has been used as a reagent for the synthesis of other chemical compounds.

Mechanism of Action

The mechanism of action of methyl 3-(anilinosulfonyl)-4-methylbenzoate is primarily based on its ability to inhibit the activity of carbonic anhydrase IX. Carbonic anhydrase IX is an enzyme that is overexpressed in many cancer cells and plays a critical role in the regulation of pH in the tumor microenvironment. By inhibiting the activity of carbonic anhydrase IX, this compound disrupts the pH regulation in cancer cells, leading to their death.
Biochemical and Physiological Effects:
This compound has been shown to have potent anticancer activity against various cancer cell lines. It works by inducing apoptosis, a process of programmed cell death, in cancer cells. This compound has also been shown to inhibit the growth and proliferation of cancer cells by disrupting the pH regulation in the tumor microenvironment. In addition, this compound has been shown to have anti-inflammatory activity by inhibiting the activity of cyclooxygenase-2, an enzyme that plays a critical role in the inflammatory response.

Advantages and Limitations for Lab Experiments

Methyl 3-(anilinosulfonyl)-4-methylbenzoate has several advantages as a chemical compound for lab experiments. It is relatively easy to synthesize and purify, and its purity can be confirmed through various analytical techniques. This compound is also stable under normal laboratory conditions and has a long shelf life. However, this compound has some limitations as well. Its solubility in water is limited, making it difficult to work with in aqueous solutions. In addition, this compound is a toxic compound and should be handled with care.

Future Directions

There are several future directions for the research on methyl 3-(anilinosulfonyl)-4-methylbenzoate. One potential direction is to explore its potential applications in drug delivery systems. This compound has been used as a building block for the synthesis of various organic materials, and its ability to inhibit the activity of carbonic anhydrase IX could be utilized for targeted drug delivery to cancer cells. Another potential direction is to investigate its potential applications in the treatment of other diseases such as arthritis and Alzheimer's disease. This compound has been shown to have anti-inflammatory activity, and its potential as an anti-inflammatory agent could be explored further. Finally, the synthesis of new derivatives of this compound with improved properties such as solubility and potency could be a promising direction for future research.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been extensively studied for its potential applications in medicinal chemistry, material science, and organic synthesis. Its mechanism of action is primarily based on its ability to inhibit the activity of carbonic anhydrase IX, and it has been shown to have potent anticancer activity against various cancer cell lines. This compound has several advantages as a chemical compound for lab experiments, but it also has some limitations. There are several future directions for the research on this compound, and its potential applications in drug delivery systems and the treatment of other diseases could be promising areas of research.

Synthesis Methods

Methyl 3-(anilinosulfonyl)-4-methylbenzoate can be synthesized through a simple reaction between 3-aminobenzenesulfonic acid, methyl 4-methylbenzoate, and sulfuric acid. The reaction is carried out under reflux conditions, and the resulting product is purified through recrystallization. The yield of the reaction is around 50%, and the purity of the product can be confirmed through various analytical techniques such as NMR and mass spectrometry.

properties

IUPAC Name

methyl 4-methyl-3-(phenylsulfamoyl)benzoate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H15NO4S/c1-11-8-9-12(15(17)20-2)10-14(11)21(18,19)16-13-6-4-3-5-7-13/h3-10,16H,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PWQZIXKUUAEEBL-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=C(C=C1)C(=O)OC)S(=O)(=O)NC2=CC=CC=C2
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H15NO4S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

305.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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